Cas no 2229340-24-1 (3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol
• CAS No: 2229340-24-1
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 5916449
• PubChem ID: 165679595
• Update Time: 2025-10-29

3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol
• EN300-1975354
• 2229340-24-1

• Inchi： 1S/C8H10Cl2N2O/c9-7-1-5(3-12-8(7)10)6(2-11)4-13/h1,3,6,13H,2,4,11H2
• InChI Key： LVXIMZDENULUCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(CO)CN)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol (CAS: 2229340-24-1)

3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol (CAS: 2229340-24-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol has been optimized in recent studies, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation to achieve enantioselective synthesis, which is critical for its biological activity. The study reported a yield of over 85% and high enantiomeric excess (ee > 95%), making this method a viable option for large-scale production.

Pharmacological investigations have revealed that 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines showed that the compound acts as a selective agonist for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. These findings were corroborated by in vivo experiments in rodent models, where the compound demonstrated anxiolytic effects without significant sedative side effects.

Further research has explored the compound's mechanism of action at the molecular level. Structural studies using X-ray crystallography and molecular docking simulations have identified key interactions between 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol and the binding pocket of GABA_A receptors. These insights are invaluable for the design of derivatives with enhanced potency and selectivity, paving the way for next-generation therapeutics.

In addition to its neurological applications, recent studies have investigated the compound's potential in oncology. Preliminary data indicate that 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol may inhibit the proliferation of certain cancer cell lines by interfering with intracellular signaling pathways. While these findings are still in the early stages, they highlight the compound's versatility and warrant further investigation.

In conclusion, 3-amino-2-(5,6-dichloropyridin-3-yl)propan-1-ol (CAS: 2229340-24-1) represents a promising candidate for drug development, with demonstrated activity in neurological and potentially oncological contexts. Continued research into its synthesis, pharmacology, and therapeutic applications will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.